Synthesis and characterization of supported stabilized palladium nanoparticles for selective hydrogenation in water at low temperature†
RSC Advances Pub Date: 2021-02-19 DOI: 10.1039/D1RA00239B
Abstract
Zirconia supported vacant phosphotungstate stabilized Pd nanoparticles (Pd–PW11/ZrO2) were prepared using a simple impregnation and post reduction method, characterized and their efficiency for selective C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
C hydrogenation of unsaturated compounds explored. The establishment of a hydrogenation strategy at low temperature using water as solvent under mild conditions makes the present system environmentally benign and green. The catalyst shows outstanding activity (96% conversion) with just a small amount of Pd(0) (0.0034 mol%) with high substrate/catalyst ratio (29 177/1), TON (28 010) and TOF (14 005 h−1) for cyclohexene (as a model substrate) hydrogenation. The catalyst was recovered by simple centrifugation and reused for up to five catalytic cycles without alteration in its activity. The present catalyst was found to be viable towards different substrates with excellent activity and TON (18 000 to 28 800). A study on the effect of addenda atom shows that the efficiency of the catalyst can be enhanced greatly by increasing the number of counter protons. This challenging strategy would greatly benefit sustainable development in chemistry as it diminishes the use of organic solvents and offers economic and environmental benefits as water is cheap and non-toxic.
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